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Compound of Interest

Compound Name: C.I. Direct violet 9

Cat. No.: B15599637

A Technical Overview of C.I. Direct Violet 9

For Researchers, Scientists, and Drug Development Professionals
Introduction

C.l. Direct Violet 9 is a disazo direct dye that is soluble in water.[1][2] It is primarily utilized in
the dyeing of cellulosic fibers such as cotton, viscose, and paper, as well as for coloring leather.
[1][2][3] While its main applications are in the textile and paper industries, its chemical
properties may be of interest for various research applications. This document provides a
summary of the available technical data for C.l. Direct Violet 9.

Chemical and Physical Properties

The key identifiers and properties of C.l. Direct Violet 9 are summarized in the table below. It
Is important to note that the molecular formula and weight can be presented for the disodium
salt, which is the common commercial form, or for the free acid.
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Property Value Reference
C.l. Name Direct Violet 9 [1]
C.l. Number 27885 [1][4]
CAS Registry Number 6227-14-1 (Disodium Salt) [1][5][6]
Molecular Formula (Disodium

C30H23NsNa20sS2 [1][2][4][5][6]
Salt)
Molecular Weight (Disodium

691.64 g/mol [L][41[5][6][ 7]
Salt)
Molecular Formula (Acid Form)  CsoH25Ns0sS2 [8]
Molecular Weight (Acid Form) 647.7 g/mol [8]

Direct Fast Violet BK, Direct
Synonyms [1]

Violet B

- Soluble in water, slightly
Solubility _ [1]
soluble in alcohol

Manufacturing Process

The synthesis of C.l. Direct Violet 9 involves a multi-step diazotization and coupling process.
The general methodology is as follows:

 First Diazotization and Coupling: 4-Aminobenzenesulfonic acid is diazotized. The resulting
diazonium salt is then coupled with 2-Amino-4-methylanisole.

» Second Diazotization: The product from the first coupling reaction is then diazotized.

e Second Coupling: In alkaline conditions, the resulting diazonium salt is coupled with 4-
Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid to form the final C.l. Direct Violet 9
dye.[1]

The raw materials involved in this synthesis are:

¢ 4-Aminobenzenesulfonic acid (Sulfanilic acid)[9]
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e 2-Amino-4-methylanisole (2-Methoxy-5-methylaniline)[9]

e 4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid (N-phenyl J acid)[2]

Below is a diagram illustrating the manufacturing workflow of C.I. Direct Violet 9.
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Step 1: First Diazotization & Coupling

( )

( )

Step 2: Second Diazotization
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Step 3: Second Coupling

Click to download full resolution via product page

Caption: Manufacturing workflow for C.l. Direct Violet 9.
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Experimental Protocols

Detailed experimental protocols for the use of C.l. Direct Violet 9 in research applications
beyond its function as a dye are not readily available in the public domain. For analytical
purposes, one available method is reverse-phase high-performance liquid chromatography
(HPLC).

HPLC Analysis of C.l. Direct Violet 9:
e Column: Newcrom R1 or Newcrom C18[5]

+ Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid such as phosphoric acid.
For Mass Spectrometry (MS) compatible applications, formic acid should be used instead of
phosphoric acid.[5]

» Application: This method can be used for the analysis of C.I. Direct Violet 9 and for the
isolation of impurities in preparative separation. It is also noted as being suitable for
pharmacokinetic studies.[5]

Signaling Pathways and Biological Activity

There is no readily available scientific literature detailing the involvement of C.l. Direct Violet 9
in specific signaling pathways or its use as a tool in drug development research. Its primary
characterization is as a dye for industrial applications.[7]

Conclusion

C.l. Direct Violet 9 is a well-characterized dye with established applications in the textile and
paper industries. While its chemical properties are defined, its utility in biological research,
particularly in the context of signaling pathways or as a pharmacological tool, is not
documented in publicly accessible resources. The information provided here serves as a
foundational technical guide to its chemical nature and synthesis. Researchers interested in
exploring non-traditional applications of this molecule would need to conduct novel
investigations to determine its biological activity and potential mechanisms of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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